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Compound of Interest

Compound Name: 2,5-Dimethylpyridine

Cat. No.: B147104 Get Quote

This technical guide provides an in-depth analysis of the molecular weight of 2,5-
Dimethylpyridine, tailored for researchers, scientists, and professionals in drug development.

It covers the fundamental properties, experimental determination protocols, and relevant

applications of this compound.

Core Properties of 2,5-Dimethylpyridine
2,5-Dimethylpyridine, also known as 2,5-Lutidine, is a heterocyclic organic compound

belonging to the pyridine family.[1] It is a colorless to pale yellow liquid with a characteristic

odor.[1] Its chemical structure consists of a pyridine ring substituted with two methyl groups at

the 2 and 5 positions.

The molecular formula for 2,5-Dimethylpyridine is C7H9N.[1][2][3] Based on this formula, the

calculated molecular weight is approximately 107.15 g/mol .[4] Various sources report slightly

different values, such as 107.1531 and 107.16 g/mol , which can be attributed to differences in

isotopic abundance considerations.[2][3]

Quantitative Data Summary
For ease of reference and comparison, the key quantitative properties of 2,5-Dimethylpyridine
are summarized in the table below.
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Property Value References

Molecular Weight 107.15 g/mol [4][5][6]

Molecular Formula C7H9N [1][2][3]

CAS Number 589-93-5 [1][2]

Density 0.926 g/mL at 25 °C [7][8]

Boiling Point 157 °C [3][7][8]

Melting Point -15 °C [5][7][8]

Vapor Pressure 2.4 mmHg (20 °C) [7][8]

Refractive Index 1.499 (n20/D) [7][8]

Experimental Determination of Molecular Weight
The molecular weight of a compound like 2,5-Dimethylpyridine can be determined through

both theoretical calculation and experimental analysis.

Theoretical Calculation
The molecular weight is calculated by summing the atomic weights of all atoms in the chemical

formula (C7H9N).

Carbon (C): 7 atoms × 12.011 u = 84.077 u

Hydrogen (H): 9 atoms × 1.008 u = 9.072 u

Nitrogen (N): 1 atom × 14.007 u = 14.007 u

Total Molecular Weight: 84.077 + 9.072 + 14.007 = 107.156 u

This calculated value is in close agreement with the experimentally determined values.

Experimental Protocol: Mass Spectrometry
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Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio of ions and is a primary method for experimentally determining the molecular weight of a

compound. A common method is Electrospray Ionization Mass Spectrometry (ESI-MS).

Objective: To accurately determine the molecular weight of a 2,5-Dimethylpyridine sample.

Materials and Equipment:

2,5-Dimethylpyridine sample

High-purity solvent (e.g., methanol or acetonitrile)

Formic acid (for promoting ionization)

Mass spectrometer with an electrospray ionization source

Syringe pump

Data acquisition and analysis software

Procedure:

Sample Preparation: A dilute solution of the 2,5-Dimethylpyridine sample is prepared in the

chosen solvent. A small amount of formic acid is often added to facilitate the protonation of

the analyte molecules.

Infusion: The prepared sample solution is infused into the ESI source at a constant flow rate

using a syringe pump.

Ionization: A high voltage is applied to the capillary tip of the ESI source. This creates a fine

spray of charged droplets.

Desolvation: The charged droplets evaporate, leading to an increase in charge density. This

results in the formation of gas-phase protonated molecules ([M+H]+) of 2,5-
Dimethylpyridine.

Mass Analysis: The generated ions are directed into the mass analyzer (e.g., a quadrupole

or time-of-flight analyzer), which separates them based on their mass-to-charge ratio (m/z).
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Detection: The separated ions are detected, and a mass spectrum is generated, which plots

ion intensity versus m/z.

Data Analysis: The peak corresponding to the protonated molecule ([C7H9N+H]+) is

identified. The molecular weight is determined by subtracting the mass of a proton

(approximately 1.007 u) from the measured m/z value of this molecular ion peak.

Applications in Research and Drug Development
2,5-Dimethylpyridine serves as a crucial building block and reagent in various chemical

syntheses.[1][3] Its utility is particularly notable in the following areas:

Pharmaceutical Synthesis: It is used as an intermediate in the manufacturing of various drug

compounds.[9]

Agrochemical Production: The compound is a precursor in the synthesis of certain pesticides

and herbicides.[1][3]

Organic Synthesis: It functions as a solvent and a base in a variety of organic reactions.[1][3]

Coordination Chemistry: 2,5-Dimethylpyridine can act as a ligand in the formation of metal

complexes.[1]

Visualized Workflows
The following diagrams illustrate the logical and experimental workflows related to the

determination of the molecular weight of 2,5-Dimethylpyridine.
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Caption: Workflow for Theoretical Molecular Weight Calculation.
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Experimental Determination (Mass Spectrometry)
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Caption: Experimental Workflow for Molecular Weight Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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